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Compound of Interest

Compound Name: Cxa-10

Cat. No.: B1669368 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like Cxa-10 (10-Nitrooleic acid) is a critical component of

laboratory safety and regulatory compliance. This document provides essential safety and

logistical information, outlining the recommended procedures for the disposal of Cxa-10,

ensuring the safety of laboratory personnel and the protection of the environment.

Cxa-10, a nitro fatty acid, is a bioactive lipid under investigation for its potential therapeutic

effects.[1][2] Due to its chemical nature and the fact that its toxicological and pharmacological

properties are not fully known, Cxa-10 must be handled and disposed of as a hazardous

chemical waste.[3]

Chemical and Physical Properties of Cxa-10
A summary of the key quantitative data for Cxa-10 is presented below for easy reference.
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Property Value

Chemical Formula C₁₈H₃₃NO₄

Molecular Weight 327.46 g/mol [1]

Appearance Colorless to light yellow[2]

Solubility
Soluble in DMSO and ethanol (up to 1 mg/ml).

[4][5] Limited solubility in aqueous media.[4]

Storage
Short term (days to weeks): 0 - 4 °C, dry and

dark. Long term (months to years): -20 °C.[4]

Experimental Protocols for Safe Disposal
The following step-by-step procedures are based on general best practices for the disposal of

hazardous laboratory chemicals and should be followed for all Cxa-10 waste.

Step 1: Waste Identification and Segregation
Identify all Cxa-10 waste streams. This includes pure Cxa-10, solutions containing Cxa-10,

contaminated labware (e.g., pipette tips, vials, gloves), and any spill cleanup materials.

Segregate Cxa-10 waste from other waste streams. Do not mix Cxa-10 waste with non-

hazardous waste or other incompatible chemical waste.

Step 2: Waste Collection and Containment
Use a designated, properly labeled, and compatible waste container. The container should

be in good condition, with a secure, leak-proof lid.

Label the waste container clearly. The label should include:

The words "Hazardous Waste"

The chemical name: "Cxa-10 (10-Nitrooleic acid)"

The concentration (if in solution)
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The date the waste was first added to the container

The name of the principal investigator or laboratory contact

For solutions of Cxa-10 in flammable solvents (e.g., ethanol), use a container suitable for

flammable liquids. A Safety Data Sheet for a 10-Nitrooleate solution in ethanol classifies it as

a highly flammable liquid and vapor.[6]

Keep the waste container closed at all times, except when adding waste.

Step 3: Storage of Cxa-10 Waste
Store the Cxa-10 waste container in a designated satellite accumulation area (SAA) within

the laboratory.

Ensure the storage area is well-ventilated and away from sources of ignition, heat, and direct

sunlight.[6]

Store Cxa-10 waste separately from incompatible materials. As a general precaution for nitro

compounds, avoid contact with strong reducing agents, strong oxidizing agents, acids, and

bases.

Step 4: Disposal Request and Pickup
Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

the pickup and disposal of the Cxa-10 hazardous waste.

Follow all institutional procedures for hazardous waste disposal requests.

Do not dispose of Cxa-10 down the drain or in the regular trash.

Cxa-10 Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of Cxa-10.
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Cxa-10 Disposal Decision Workflow

Waste Generation & Identification

Segregation & Containment

Storage

Disposal

Prohibited Actions

Cxa-10 Waste Generated

Identify as Hazardous Waste
(Precautionary Principle)

Segregate from other waste streams DO NOT pour down the drain DO NOT dispose in regular trash

Select compatible, labeled container

Store in designated Satellite Accumulation Area (SAA)

Contact Environmental Health & Safety (EH&S)

Arrange for professional disposal

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of Cxa-10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

